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Compound of Interest

Compound Name: 3-Chloro-2-pyrazinamine

Cat. No.: B3428293 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical reagents is a cornerstone of laboratory safety and regulatory

adherence. This guide provides essential, immediate safety and logistical information for the

proper disposal of 3-Chloro-2-pyrazinamine, ensuring a secure laboratory environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to operate within a well-ventilated

area, ideally inside a certified chemical fume hood. Strict adherence to the use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Personal Protective Equipment (PPE):

Gloves: Employ chemical-resistant gloves, such as nitrile or neoprene.

Eye Protection: Wear safety glasses equipped with side shields or chemical splash goggles.

Body Protection: A standard laboratory coat is required. For scenarios involving larger

quantities where splashing is a possibility, a chemical-resistant apron should also be worn.

Respiratory Protection: When handling the solid form of the compound outside of a fume

hood, a NIOSH-approved respirator with an organic vapor cartridge is recommended to

prevent the inhalation of fine particles.

Engineering Controls:
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All handling of 3-Chloro-2-pyrazinamine should be conducted in a chemical fume hood to

minimize inhalation exposure.

Step-by-Step Disposal Protocol
The proper disposal of 3-Chloro-2-pyrazinamine is a critical process that requires careful

planning and execution to protect both laboratory personnel and the environment.

1. Waste Identification and Classification:

3-Chloro-2-pyrazinamine should be classified as a halogenated organic hazardous waste.

This classification is based on its chemical structure, which includes a chlorinated pyrazine

ring. It is crucial to consult your institution's Environmental Health and Safety (EHS) department

for specific guidance on waste codes and classification in accordance with local and national

regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[1]

2. Container Selection and Labeling:

Container Choice: Utilize a designated, leak-proof waste container that is chemically

compatible with the compound. High-density polyethylene (HDPE) or glass containers are

suitable options.

Labeling: The container must be clearly and accurately labeled with the words "Hazardous

Waste," the full chemical name "3-Chloro-2-pyrazinamine," and any other information

required by your institution, such as the hazard characteristics (e.g., irritant).

3. Waste Segregation and Collection:

Solid Waste: Collect unadulterated solid 3-Chloro-2-pyrazinamine and any grossly

contaminated disposable items (e.g., weighing boats, contaminated paper towels) in the

designated solid hazardous waste container.

Liquid Waste: Solutions containing 3-Chloro-2-pyrazinamine should be collected in a

separate, designated liquid hazardous waste container for halogenated organic solvents.
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Avoid Mixing: Do not mix 3-Chloro-2-pyrazinamine waste with other waste streams unless

explicitly permitted by your EHS department. Improper mixing can lead to dangerous

chemical reactions and complicate the disposal process.

Empty Containers: Containers that have held 3-Chloro-2-pyrazinamine must be treated as

hazardous waste. They should be triple-rinsed with a suitable solvent (e.g., acetone or

ethanol). The resulting rinsate must be collected and disposed of as halogenated organic

liquid waste. After proper decontamination, the container can be disposed of according to

your institution's guidelines for decontaminated labware.

4. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and

secure satellite accumulation area. The storage area should be away from incompatible

materials.

5. Arranging for Final Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do

not attempt to dispose of 3-Chloro-2-pyrazinamine down the drain or in the regular trash. All

hazardous waste must be disposed of through a licensed hazardous waste disposal facility.[2]

[3][4]

Hazard and Precautionary Data
The following table summarizes the known hazard and precautionary statements for 3-Chloro-
2-pyrazinamine, which inform the necessary disposal procedures.[1]
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Data Point Information

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

GHS Precautionary Statements
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Chloro-2-pyrazinamine.
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Disposal Workflow for 3-Chloro-2-pyrazinamine

Start: Have 3-Chloro-2-pyrazinamine Waste

Is it solid or liquid waste?

Solid Waste (e.g., powder, contaminated items)

Solid

Liquid Waste (e.g., solutions)

Liquid

Place in labeled 'Halogenated Organic Solid Waste' container Place in labeled 'Halogenated Organic Liquid Waste' container

Store container in designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 3-Chloro-2-pyrazinamine.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 3-Chloro-2-pyrazinamine, fostering a secure and responsible research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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